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Cat. No.: B3046101

Get Quote

Introduction
1,3,5-Trimethyl-2-nitrosobenzene, also known as 2-nitrosomesitylene, is an aromatic C-

nitroso compound of significant interest in various fields of chemical research. The presence of

the nitroso group on a sterically hindered mesitylene ring imparts unique electronic and

structural properties. A thorough characterization of this molecule is paramount for its

application in synthesis, materials science, and drug development. This technical guide

provides an in-depth analysis of the expected nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data for 1,3,5-trimethyl-2-nitrosobenzene. While a

complete public spectral database for this specific compound is not readily available, this guide

will leverage established principles of spectroscopy and data from analogous compounds to

provide a robust predictive analysis.

Aromatic C-nitroso compounds are a fascinating class of molecules with diverse applications,

including their use as spin traps for radical detection and as intermediates in organic synthesis.

[1] Their electronic structure and potential for monomer-dimer equilibria in solution necessitate

careful spectroscopic analysis for unambiguous identification and characterization.[1]
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Molecular Structure and Spectroscopic Implications
The structure of 1,3,5-trimethyl-2-nitrosobenzene features a benzene ring with three methyl

groups in a meta-relationship to each other and a nitroso group ortho to two of the methyl

groups. This substitution pattern has profound implications for its spectral properties.

Sample Preparation Data Acquisition Data Processing

Dissolve 5-10 mg of sample
in 0.6 mL of deuterated solvent Transfer to NMR tube Insert sample into spectrometer Lock and shim Acquire ¹H NMR spectrum Fourier Transform Phase and baseline correction Integrate and reference
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Caption: Workflow for ¹H NMR Spectroscopy.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information about the carbon skeleton. Due to the

symmetry of the molecule, fewer than nine carbon signals are expected. The chemical shift of

the carbon attached to the nitroso group is particularly diagnostic.

Predicted ¹³C NMR Data
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Carbon
Predicted Chemical Shift
(δ, ppm)

Rationale

C-NO 160 - 170

The carbon atom directly

bonded to the nitroso group is

expected to be significantly

deshielded.

C-ortho 135 - 140

The two carbon atoms bearing

the ortho-methyl groups are

equivalent.

C-meta 128 - 132

The two meta-carbons

(bearing the aromatic protons)

are equivalent.

C-para 138 - 142
The carbon atom bearing the

para-methyl group.

ortho-CH₃ 20 - 23
The two equivalent ortho-

methyl carbons.

para-CH₃ 18 - 21 The para-methyl carbon.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: A more concentrated sample (20-50 mg in 0.6 mL of deuterated

solvent) is generally required for ¹³C NMR due to the low natural abundance of the ¹³C

isotope. [2]2. Instrumentation: A high-field NMR spectrometer with a broadband probe is

recommended.

Acquisition Parameters:

Pulse Sequence: A standard proton-decoupled pulse sequence is used to obtain a

spectrum with singlet signals for each carbon.

Number of Scans: A larger number of scans (e.g., 1024 or more) is typically necessary to

achieve a good signal-to-noise ratio.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046101?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relaxation Delay: A longer relaxation delay (2-5 seconds) may be needed for quaternary

carbons to be observed reliably.

Processing: Similar to ¹H NMR, the data is processed by Fourier transformation, phasing,

and baseline correction. The solvent signals are used for chemical shift referencing.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting

their characteristic vibrational frequencies. For 1,3,5-trimethyl-2-nitrosobenzene, the key

absorption will be that of the N=O stretching vibration.

Predicted IR Data
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Functional Group
Predicted
Absorption (cm⁻¹)

Intensity Rationale

N=O Stretch 1500 - 1550 Strong

This absorption is

characteristic of the

nitroso group in

aromatic compounds.

Its exact position can

be influenced by the

electronic

environment.

C-H Stretch

(Aromatic)
3000 - 3100 Medium

Characteristic of C-H

bonds on the benzene

ring.

C-H Stretch (Alkyl) 2850 - 3000 Strong

Due to the C-H bonds

of the three methyl

groups.

C=C Stretch

(Aromatic)
1600 & 1475 Medium

These two bands are

characteristic of the

benzene ring.

C-H Bend (out-of-

plane)
800 - 900 Strong

The position of this

band can be indicative

of the substitution

pattern on the

benzene ring.

Experimental Protocol: IR Spectroscopy

Sample Preparation: The sample can be analyzed as a thin film between two salt plates

(NaCl or KBr) if it is an oil, or as a KBr pellet if it is a solid. Alternatively, a solution in a

suitable solvent (e.g., CCl₄) can be used.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to acquire the

spectrum.
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Acquisition: A background spectrum of the empty sample holder (or solvent) is first recorded.

Then, the sample spectrum is acquired.

Processing: The instrument software automatically subtracts the background spectrum from

the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and deduce its structure.

Predicted Mass Spectrometry Data

Molecular Ion (M⁺): The molecular weight of 1,3,5-trimethyl-2-nitrosobenzene (C₉H₁₁NO)

is 149.08 g/mol . A prominent molecular ion peak is expected at m/z = 149.

Key Fragmentation Pathways:

Loss of NO: A common fragmentation pathway for nitroso compounds is the loss of the

nitroso group (NO•, 30 Da). This would result in a fragment ion at m/z = 119.

Loss of a methyl group: Loss of a methyl radical (CH₃•, 15 Da) from the molecular ion

would give a fragment at m/z = 134.

Further Fragmentation: The fragment at m/z = 119 could further lose a methyl group to

give a fragment at m/z = 104.

Experimental Protocol: Mass Spectrometry

Sample Introduction: The sample can be introduced into the mass spectrometer via direct

insertion probe (for solids or low-volatility liquids) or through a gas chromatograph (GC-MS)

or liquid chromatograph (LC-MS) for separation prior to analysis. [3][4]2. Ionization: Electron

Ionization (EI) is a common method for volatile compounds and typically provides detailed

fragmentation patterns. Softer ionization techniques like Electrospray Ionization (ESI) or

Chemical Ionization (CI) can be used to enhance the observation of the molecular ion.

Mass Analysis: A quadrupole, time-of-flight (TOF), or ion trap mass analyzer can be used to

separate the ions based on their mass-to-charge ratio.
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Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z.

The molecular ion and major fragment ions are identified and used to confirm the structure of

the compound.

[M]⁺˙
m/z = 149

[M - NO]⁺
m/z = 119

- NO (30 Da)

[M - CH₃]⁺
m/z = 134

- CH₃ (15 Da)

[M - NO - CH₃]⁺
m/z = 104

- CH₃ (15 Da)

Click to download full resolution via product page

Caption: Predicted Mass Spectrometry Fragmentation Pathway.

Conclusion
The comprehensive spectroscopic analysis of 1,3,5-trimethyl-2-nitrosobenzene requires a

multi-technique approach. While experimental data for this specific molecule is not widely

published, a detailed prediction of its NMR, IR, and mass spectra can be made based on the

well-established principles of spectroscopy and by drawing comparisons with structurally

related compounds. This technical guide provides a solid foundation for researchers and

scientists involved in the synthesis and characterization of this and similar aromatic nitroso

compounds, outlining the expected spectral features and the experimental protocols necessary

for their acquisition and interpretation. The unique electronic environment created by the

sterically hindered nitroso group on the mesitylene core makes its detailed spectroscopic

investigation a valuable endeavor for advancing our understanding of this class of molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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